(S)-2-Aminonon-8-enoic acid
Overview
Description
(S)-2-Aminonon-8-enoic acid is a useful research compound. Its molecular formula is C9H17NO2 and its molecular weight is 171.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization for Antibacterial Activity : Fatty acid hydrazides, including those derived from (S)-2-Aminonon-8-enoic acid, have been used as starting materials in synthesizing biologically active compounds. These compounds, specifically 5-(alkenyl)-2-amino-1,3,4-oxadiazole and 2-(alkenyl)-5-phenyl-1,3,4-oxadiazole, have shown good antimicrobial activity, particularly against E. coli (Banday, Mattoo, & Rauf, 2010).
Inhibition of Enzymatic Synthesis : this compound derivatives have been found to inhibit ATP: L-methionine adenosyltransferase isozymes, which are crucial in metabolic pathways. Specifically, L-2-Amino-4-methoxy-cis-but-3-enoic acid has demonstrated significant inhibitory potency, higher than its structural analogues (Sufrin, Lombardini, & Keith, 1982).
Biosynthetic Research : The biosynthesis of similar amino acids, like 2-amino-4-methylhex-4-enoic acid in plants such as Aesculus californica, has been studied. These studies use labeled precursor feeding techniques to understand the biosynthetic mechanisms of these amino acids (Fowden & Mazelis, 1971).
Systems Biocatalysis for Amino Acid Synthesis : A systems biocatalysis approach has been used for the stereoselective synthesis of amino acids, including (S)- and (R)-2-amino-4-hydroxybutanoic acid, which is structurally related to this compound. This approach involves coupling an aldol reaction with a transamination process (Hernández et al., 2017).
Crystal Structure Analysis : Studies have been conducted on the crystal structure of compounds derived from this compound, providing insights into their molecular configuration and stability. These studies are crucial for understanding the properties and potential applications of these compounds (Kumar et al., 2017).
Properties
IUPAC Name |
(2S)-2-aminonon-8-enoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c1-2-3-4-5-6-7-8(10)9(11)12/h2,8H,1,3-7,10H2,(H,11,12)/t8-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKMSSWRWDBZUFC-QMMMGPOBSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCCCCC(C(=O)O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCCCCC[C@@H](C(=O)O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20586518 | |
Record name | (2S)-2-Aminonon-8-enoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20586518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
924307-76-6 | |
Record name | (2S)-2-Aminonon-8-enoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20586518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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